Cas no 862855-92-3 (Benzeneacetamide, 3-methoxy-4-nitro-)

• Product Name: Benzeneacetamide, 3-methoxy-4-nitro-
• CAS No: 862855-92-3
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 4249797
• Update Time: 2025-06-08

Benzeneacetamide, 3-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 3-methoxy-4-nitro-

• Inchi： 1S/C9H10N2O4/c1-15-8-4-6(5-9(10)12)2-3-7(8)11(13)14/h2-4H,5H2,1H3,(H2,10,12)
• InChI Key： KAFLFVMZPNVAET-UHFFFAOYSA-N
• SMILES： C1(CC(N)=O)=CC=C([N+]([O-])=O)C(OC)=C1

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 474.6±35.0 °C(Predicted)
• pka: 15.75±0.40(Predicted)

Additional information on Benzeneacetamide, 3-methoxy-4-nitro-

Comprehensive Analysis of Benzeneacetamide, 3-methoxy-4-nitro- (CAS No. 862855-92-3): Properties, Applications, and Industry Trends

Benzeneacetamide, 3-methoxy-4-nitro- (CAS No. 862855-92-3) is a specialized organic compound with a molecular formula of C₉H₁₀N₂O₄. This compound belongs to the class of nitro-substituted benzeneacetamides, characterized by its methoxy and nitro functional groups at the 3rd and 4th positions of the benzene ring, respectively. Its unique structure makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's molecular weight is 210.19 g/mol, and it typically appears as a crystalline solid with moderate solubility in polar organic solvents.

In recent years, the demand for functionalized acetamides like 3-methoxy-4-nitrobenzeneacetamide has surged due to their versatility in synthetic chemistry. Researchers are particularly intrigued by its potential as a building block for more complex molecules, especially in the development of bioactive compounds. The methoxy group enhances electron density, while the nitro group introduces electrophilic character, creating a balanced reactivity profile. This duality is why the compound frequently appears in patents related to heterocyclic synthesis and medicinal chemistry intermediates.

The synthesis of Benzeneacetamide, 3-methoxy-4-nitro- typically involves nitration of 3-methoxybenzeneacetamide under controlled conditions. Industry professionals often search for "optimized synthesis routes for nitroacetamides" or "CAS 862855-92-3 solubility data," reflecting the compound's technical relevance. Analytical techniques like HPLC, NMR, and mass spectrometry are crucial for quality control, as purity directly impacts downstream applications. Recent studies highlight its role in designing fluorescence probes, leveraging the nitro group's quenching effects and the methoxy group's stabilization properties.

From an industrial perspective, 862855-92-3 aligns with the growing focus on sustainable fine chemicals. Manufacturers are increasingly asked about "green chemistry approaches for nitroaromatics" or "scalable production of 3-methoxy-4-nitro derivatives." The compound's stability under ambient conditions makes it preferable for long-term storage, though recommendations suggest protection from strong oxidizers. Regulatory databases classify it as non-hazardous under standard handling protocols, but proper PPE (personal protective equipment) is advised during laboratory use.

Emerging applications of 3-methoxy-4-nitrobenzeneacetamide include its use in electronic materials. The compound's conjugated system shows promise in organic semiconductors, with researchers investigating its charge transport properties. This connects to trending searches like "nitroaromatics in OLED technology" or "CAS 862855-92-3 thin film deposition." Additionally, its photophysical characteristics are being explored for sensor development, particularly in environmental monitoring systems detecting trace analytes.

Quality standards for Benzeneacetamide, 3-methoxy-4-nitro- vary by application. Pharmaceutical-grade material requires ≥98% purity (verified by chromatographic methods), while industrial grades may tolerate slightly lower purity. Storage recommendations emphasize tightly sealed containers in cool, dry environments to prevent hydrolysis of the amide bond. The compound's thermal stability (decomposition >200°C) allows for processing in high-temperature reactions, a feature highlighted in recent forums discussing "high-temperature stable intermediates."

Market analysts note steady growth in the nitroacetamide derivatives sector, with CAS 862855-92-3 representing a niche but expanding segment. Suppliers increasingly provide custom synthesis services for modified versions, responding to queries about "3-methoxy-4-nitrobenzeneacetamide analogs" or "bulk pricing for research quantities." The compound's patent landscape shows activity in crop protection formulations and polymer additives, though detailed mechanisms remain proprietary in many cases.

For researchers, key considerations when working with 862855-92-3 include its spectral signatures (IR: 1650 cm^-1 for amide C=O stretch; UV-Vis: λ_max ~320 nm) and reaction selectivity. The meta-methoxy position influences electrophilic substitution patterns, a topic frequently addressed in "directing effects in nitroaromatics" literature. Computational chemistry studies predict moderate lipophilicity (LogP ~1.8), explaining its behavior in biological membrane penetration assays.

Environmental fate studies indicate that Benzeneacetamide, 3-methoxy-4-nitro- undergoes biodegradation via soil microorganisms at moderate rates, with no significant bioaccumulation potential. This data supports its inclusion in green chemistry metrics assessments, aligning with industry searches for "eco-friendly nitro compound alternatives." Waste disposal guidelines recommend incineration with scrubbers for large quantities, while laboratory-scale amounts can be neutralized through catalytic reduction of the nitro group.

Looking ahead, innovation around CAS 862855-92-3 will likely focus on catalytic functionalization techniques and hybrid material development. The compound's balanced electronic properties and structural modularity position it as a valuable candidate for high-value chemical synthesis. As synthetic methodologies advance—particularly in flow chemistry and photocatalysis—this nitro-methoxy acetamide derivative may see expanded roles in cutting-edge chemical technologies.